Cas no 60903-83-5 (Benzene,1-chloro-4-(chloromethyl)-2,3,5,6-tetrafluoro-)

• Product Name: Benzene,1-chloro-4-(chloromethyl)-2,3,5,6-tetrafluoro-
• CAS No: 60903-83-5
• MF: C₇H₂Cl₂F₄
• MW: 232.990394115448
• CID: 502317
• Update Time: 2026-04-29

Benzene,1-chloro-4-(chloromethyl)-2,3,5,6-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-4-(chloromethyl)-2,3,5,6-tetrafluoro-
• 1-chloro-4-(chloromethyl)-2,3,5,6-tetrafluorobenzene
• 4-CHLORO-2,3,5,6-TETRAFLUOROBENZYLCHLORIDE
• 4-Chlor-2,3,5,6-tetrafluor-1-chlormethyl-benzol
• 4-CHLORO-2,3,5,6-TETRAFLUORO-BENZYLCHLORIDE
• C144

Computed Properties

• Exact Mass: 231.94700

Experimental Properties

• PSA: 0.00000
• LogP: 3.63520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on Benzene,1-chloro-4-(chloromethyl)-2,3,5,6-tetrafluoro-

Benzene,1-chloro-4-(chloromethyl)-2,3,5,6-tetrafluoro-

Benzene,1-chloro-4-(chloromethyl)-2,3,5,6-tetrafluoro-, also known by its CAS number 60903-83-5, is a highly fluorinated aromatic compound with a complex structure. This compound belongs to the class of chlorofluorobenzenes and is characterized by its unique substitution pattern. The molecule features a benzene ring with four fluorine atoms at positions 2, 3, 5, and 6. Additionally, it has a chlorine atom at position 1 and a chloromethyl group (-CH2Cl) at position 4. This combination of substituents imparts distinctive chemical properties to the compound.

The synthesis of Benzene,1-chloro-4-(chloromethyl)-2,3,5,6-tetrafluoro- typically involves multi-step reactions. One common approach is the electrophilic substitution of benzene derivatives under controlled conditions. The introduction of fluorine atoms and chlorine substituents requires careful selection of reagents and reaction conditions to achieve the desired regioselectivity. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields and better control over the product quality.

Chemical Properties

Benzene,1-chloro-4-(chloromethyl)-2,3,5,6-tetrafluoro- exhibits a high degree of chemical stability due to the electron-withdrawing effects of the fluorine atoms and chlorine substituents. These groups deactivate the benzene ring towards further electrophilic substitution reactions but enhance its reactivity in nucleophilic aromatic substitution under certain conditions. The presence of multiple electronegative atoms also contributes to its low solubility in polar solvents and high melting point.

The compound's chemical reactivity is further influenced by the chloromethyl group at position 4. This group can act as an electrophile in certain reactions or undergo nucleophilic attack depending on the reaction conditions. Recent studies have explored the use of this compound as an intermediate in the synthesis of advanced materials and pharmaceutical agents.

Physical Properties

Benzene,1-chloro-4-(chloromethyl)-2,3,5,6-tetrafluoro- has a melting point of approximately 78°C and a boiling point around 185°C under standard atmospheric pressure. Its density is about 1.7 g/cm³ at room temperature. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and chloroform.

The spectroscopic properties of this compound have been extensively studied using techniques such as UV-vis spectroscopy and nuclear magnetic resonance (NMR). These studies have provided insights into its electronic structure and molecular interactions. Recent research has focused on its application in fluorescence sensing due to its unique electronic properties.

Applications

Benzene,1-chloro-4-(chloromethyl)-2,3,5,6-tetrafluoro- finds applications in various fields due to its versatile structure. In materials science, it serves as an intermediate in the synthesis of high-performance polymers and coatings. Its ability to undergo nucleophilic aromatic substitution makes it valuable in organic synthesis for constructing complex molecules.

In pharmaceutical research,